N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide
Overview
Description
N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide, also known as U-47700, is a synthetic opioid drug that was first synthesized in the 1970s. It is a potent analgesic with effects similar to those of morphine and other opioids, but with a shorter duration of action. U-47700 has gained popularity in recent years as a designer drug and has been associated with a number of deaths and overdoses.
Mechanism of Action
N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide acts as an agonist at the mu-opioid receptor, producing analgesia, sedation, and euphoria. It also has some affinity for the kappa-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also has the potential to produce addiction, tolerance, and dependence.
Advantages and Limitations for Lab Experiments
N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide has several advantages for use in laboratory experiments, including its potency, selectivity for the mu-opioid receptor, and shorter duration of action compared to other opioids. However, its potential for abuse and toxicity limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide and related compounds. These include the development of new opioid drugs with improved safety profiles, the study of the mechanisms of opioid tolerance and dependence, and the investigation of the effects of N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide on other systems in the body. Additionally, research on the abuse potential and toxicity of N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide is needed to inform public health and policy decisions.
Synthesis Methods
The synthesis of N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide involves the reaction of 4-methoxybenzyl chloride with piperidine in the presence of sodium hydride to form 1-(4-methoxybenzyl)piperidine. This compound is then reacted with diethylamine and chloroacetyl chloride to form N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide.
Scientific Research Applications
N,N-diethyl-1-(3-hydroxy-4-methoxybenzyl)-3-piperidinecarboxamide has been used in scientific research to study the opioid receptor system and to develop new opioid drugs with improved efficacy and safety profiles. It has also been used as a tool to study the mechanisms of opioid tolerance and dependence.
properties
IUPAC Name |
N,N-diethyl-1-[(3-hydroxy-4-methoxyphenyl)methyl]piperidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3/c1-4-20(5-2)18(22)15-7-6-10-19(13-15)12-14-8-9-17(23-3)16(21)11-14/h8-9,11,15,21H,4-7,10,12-13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXXWVJIYUVVGCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCCN(C1)CC2=CC(=C(C=C2)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-{1-[(4-hydroxy-2-quinolinyl)methyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-phenylacetamide](/img/structure/B5083327.png)
![5-{4-[2-(4-methoxyphenoxy)ethoxy]benzylidene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5083369.png)
![N-{[1-(dimethylamino)cyclohexyl]methyl}-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide trifluoroacetate](/img/structure/B5083375.png)
![N-butyl-2,8-dimethyl-1,2,3,4,4a,9b-hexahydro-5H-pyrido[4,3-b]indole-5-carboxamide](/img/structure/B5083380.png)
![2-(4-chlorobenzoyl)-3-(trifluoromethyl)-2,3,3a,4,5,6,7,8-octahydrocyclohepta[c]pyrazol-3-ol](/img/structure/B5083393.png)
![1-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-1,4-diazepan-5-one](/img/structure/B5083404.png)
![methyl 4-[({[4-(4-chlorophenyl)-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate](/img/structure/B5083425.png)
![N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-methylbenzamide](/img/structure/B5083430.png)
